Cas no 81004-95-7 (BENZENAMINE, 4-(TRANS-4-PROPYLCYCLOHEXYL)-, HYDROCHLORIDE)

• Product Name: BENZENAMINE, 4-(TRANS-4-PROPYLCYCLOHEXYL)-, HYDROCHLORIDE
• CAS No: 81004-95-7
• MF: C₁₅H₂₄ClN
• MW: 253.81076335907
• CID: 3360867
• PubChem ID: 20433527
• Update Time: 2025-11-05

BENZENAMINE, 4-(TRANS-4-PROPYLCYCLOHEXYL)-, HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• BENZENAMINE, 4-(TRANS-4-PROPYLCYCLOHEXYL)-, HYDROCHLORIDE
• 4-(4-propylcyclohexyl)aniline;hydrochloride
• EN300-37476833
• SCHEMBL11055079
• 4-[(1s,4r)-4-propylcyclohexyl]aniline hydrochloride
• SCHEMBL10975341
• 4-[(1s,4r)-4-propylcyclohexyl]aniline hydrochloride, trans
• rac-4-[(1s,4r)-4-propylcyclohexyl]anilinehydrochloride,trans
• 81004-95-7

• Inchi： 1S/C15H23N.ClH/c1-2-3-12-4-6-13(7-5-12)14-8-10-15(16)11-9-14;/h8-13H,2-7,16H2,1H3;1H
• InChI Key： JHICTYFNSFAMDH-UHFFFAOYSA-N
• SMILES： Cl.NC1C=CC(=CC=1)C1CCC(CCC)CC1

Computed Properties

• Exact Mass: 253.1597275Da
• Monoisotopic Mass: 253.1597275Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on BENZENAMINE, 4-(TRANS-4-PROPYLCYCLOHEXYL)-, HYDROCHLORIDE

BENZENAMINE, 4-(TRANS-4-PROPYLCYCLOHEXYL)-, HYDROCHLORIDE and Its Significance in Modern Chemical Research

BENZENAMINE, 4-(TRANS-4-PROPYLCYCLOHEXYL)-, HYDROCHLORIDE (CAS No. 81004-95-7) is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This hydrochloride salt, derived from a benzeneamine derivative with a trans-4-propylcyclohexyl substituent, has garnered attention due to its unique structural properties and potential applications in drug development. The compound's molecular architecture, characterized by a rigid cyclohexyl ring and an aromatic benzene core, suggests promising interactions with biological targets, making it a valuable candidate for further exploration.

The chemical structure of BENZENAMINE, 4-(TRANS-4-PROPYLCYCLOHEXYL)-, HYDROCHLORIDE encompasses both hydrophilic and lipophilic regions, which can be advantageous in designing molecules with enhanced bioavailability and target specificity. The presence of the hydrochloride salt form improves the compound's solubility in aqueous solutions, facilitating its use in various experimental settings. This property is particularly relevant in pharmacokinetic studies, where solubility plays a crucial role in determining drug absorption and distribution.

In recent years, there has been growing interest in exploring the pharmacological potential of benzeneamine derivatives. Studies have indicated that such compounds can exhibit a range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. The specific substitution pattern in BENZENAMINE, 4-(TRANS-4-PROPYLCYCLOHEXYL)-, HYDROCHLORIDE may contribute to its unique pharmacological profile by influencing receptor binding affinity and metabolic stability. These factors are critical in the development of novel therapeutic agents that can effectively modulate biological pathways.

One of the most compelling aspects of BENZENAMINE, 4-(TRANS-4-PROPYLCYCLOHEXYL)-, HYDROCHLORIDE is its potential as a scaffold for drug discovery. The compound's structural features allow for modifications that can fine-tune its biological activity. For instance, computational modeling studies have suggested that slight alterations to the cyclohexyl ring or the aromatic core could enhance binding to specific protein targets. Such insights are invaluable in the rational design of next-generation drugs with improved efficacy and reduced side effects.

The hydrochloride salt form of this compound also offers practical advantages in synthetic chemistry. Its stability under various conditions makes it a reliable reagent for multi-step synthetic protocols. Additionally, the ease with which it can be purified and characterized enhances its utility in both academic research and industrial applications. These attributes are particularly important when scaling up synthetic procedures for large-scale production or clinical trials.

Recent advancements in analytical techniques have enabled more detailed characterization of BENZENAMINE, 4-(TRANS-4-PROPYLCYCLOHEXYL)-, HYDROCHLORIDE. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have provided insights into its molecular structure and dynamics. These data are crucial for understanding how the compound interacts with biological systems at the molecular level. Such knowledge is fundamental for developing drugs that can effectively target specific diseases without unintended consequences.

The potential applications of BENZENAMINE, 4-(TRANS-4-PROPYLCYCLOHEXYL)-, HYDROCHLORIDE extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and material science due to its unique chemical properties. For example, derivatives of this compound may exhibit herbicidal or fungicidal activity when incorporated into crop protection agents. Similarly, its structural motifs could inspire new materials with tailored properties for industrial applications.

In conclusion, BENZENAMINE, 4-(TRANS-4-PROPYLCYCLOHEXYL)-, HYDROCHLORIDE represents a fascinating compound with broad implications in chemical research and drug development. Its distinctive structure and favorable physicochemical properties make it a promising candidate for further investigation. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing complex challenges in medicine and beyond.